4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride

• IUPAC Name: 4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid;hydrochloride
• InChI: InChI=1S/C15H13N3O2S.ClH/c1-2-11-7-12-13(16-8-17-14(12)21-11)18-10-5-3-9(4-6-10)15(19)20;/h3-8H,2H2,1H3,(H,19,20)(H,16,17,18);1H
• InChI Key: BRSOFLKLMDNVHB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NC3=CC=C(C=C3)C(=O)O.Cl
• Molecular Formula: C15H14ClN3O2S
• Molecular Weight: 335.8 g/mol

Description

4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride involves the inhibition of DNA synthesis and cell division. It also induces apoptosis by activating caspase enzymes and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity on normal cells and tissues. It has also been found to have anti-inflammatory and antioxidant effects. In addition, it has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its high potency against cancer cells. However, its solubility in water and ethanol can be a limitation in some experiments. Additionally, the lack of information on its pharmacokinetics and pharmacodynamics can hinder its use in clinical trials.

Future Directions

Future research on 4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride could focus on its potential applications in other diseases such as autoimmune disorders and viral infections. Further studies on its pharmacokinetics and pharmacodynamics could also provide valuable information for its use in clinical trials. Additionally, the development of more efficient synthesis methods could increase its availability for research purposes.
In conclusion, 4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride is a promising compound with potential applications in cancer treatment. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Future research could focus on its potential applications in other diseases and the development of more efficient synthesis methods.

Synthesis Methods

The synthesis of 4-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid hydrochloride involves the reaction of 4-aminobenzoic acid with 6-ethylthieno[2,3-d]pyrimidin-4-amine in the presence of hydrochloric acid. The resulting product is a white crystalline solid that is soluble in water and ethanol.

Scientific Research Applications

This compound has been extensively studied for its potential applications in cancer treatment. Studies have shown that it has cytotoxic effects on cancer cells and can induce apoptosis. It has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.